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Compound of Interest

Compound Name:
(s)-3-(p-Methylphenyl)-beta-

alanine

Cat. No.: B1299981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(s)-3-(p-Methylphenyl)-beta-alanine is a synthetic amino acid derivative. Structurally, it is a

chiral compound belonging to the class of β-aryl-β-amino acids. While β-amino acids and their

derivatives are of significant interest in medicinal chemistry due to their potential to form stable

secondary structures in peptides and their role as building blocks for various therapeutic

agents, there is currently a lack of specific, publicly available research detailing the use of

(s)-3-(p-Methylphenyl)-beta-alanine as a molecular probe.

This document provides the available chemical and physical data for (s)-3-(p-Methylphenyl)-
beta-alanine. At present, due to the absence of published studies on its specific biological

targets and mechanisms of action as a molecular probe, detailed experimental protocols and

signaling pathway diagrams cannot be provided. The information herein is intended to serve as

a foundational resource for researchers interested in exploring the potential applications of this

compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (s)-3-(p-Methylphenyl)-beta-
alanine is presented in Table 1. This information is crucial for handling, storage, and

preparation of the compound for any experimental use.
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Property Value Reference

IUPAC Name
(3S)-3-amino-3-(4-

methylphenyl)propanoic acid
[1][2]

Synonyms
(S)-3-Amino-3-(4-

tolyl)propanoic acid
[1]

CAS Number 479065-00-4 [1][3]

Molecular Formula C₁₀H₁₃NO₂ [1][3]

Molecular Weight 179.22 g/mol [2]

Appearance White to Yellow Solid [2]

Purity
Typically ≥95% (Varies by

supplier)
[2]

Storage Temperature
Room temperature, in a dark,

inert atmosphere
[2]

Potential Areas of Investigation as a Molecular
Probe
Given its structure as a β-aryl-β-amino acid, (s)-3-(p-Methylphenyl)-beta-alanine could be

investigated for several potential applications as a molecular probe. These are speculative and

would require experimental validation.

Enzyme Inhibition: The β-amino acid scaffold is present in various enzyme inhibitors. This

compound could be screened against proteases, transaminases, or other enzymes where

amino acids are substrates or modulators.

Receptor Ligand: It could potentially act as a ligand for receptors that recognize amino acids

or similar small molecules, such as certain G-protein coupled receptors (GPCRs) or ion

channels.

Chemical Biology Tool: After modification with a fluorescent tag or a reactive group, it could

be used to probe cellular uptake mechanisms or to identify binding partners through affinity-
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based methods.

General Experimental Workflow for Screening
For researchers interested in evaluating (s)-3-(p-Methylphenyl)-beta-alanine as a molecular

probe, a general workflow is proposed. This workflow would need to be adapted based on the

specific hypothesis being tested.

General workflow for evaluating a novel compound as a molecular probe.

Safety and Handling
Based on available safety data sheets, (s)-3-(p-Methylphenyl)-beta-alanine should be

handled with care in a laboratory setting.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection. Use in a well-ventilated area.

Conclusion
While (s)-3-(p-Methylphenyl)-beta-alanine is a commercially available chemical compound,

its application as a molecular probe is not documented in the current scientific literature. This

presents an opportunity for novel research to explore its biological activities and potential uses

in chemical biology and drug discovery. The information and general workflow provided in this

document are intended to support such future investigations. Researchers are encouraged to

perform thorough validation and characterization before employing this compound in any

biological system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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